Secretase

  • MK-8931
    • CAS RN:
    • 1286770-55-5
    • Molecular Formula:
    • C₁₇H₁₇F₂N₅O₃S
    • Molecular Weight:
    • 409.41
    Description
    MK-8931 is a BACE1 inhibitor. MK-8931 binds significantly to β-secretase.target: BACE1.In vitro:MK-8931 can effectively reduce Aβ40 in cells with a Ki of 7.8 nM and an IC50 of 13 nM. [1] Docking revealed that, w...
  • Semagacestat (LY450139)
    • CAS RN:
    • 425386-60-3
    • Molecular Formula:
    • C19H27N3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    Semagacestat, also known as LY450139 or LY4501;  was a candidate drug for a causal therapy against Alzheimer's disease. It was originally developed by Eli Lilly and Ãlan, and clinical trials were conducted ...